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Compound of Interest

3-(3-Methylphenoxy)propanoic
Compound Name: d
aci

Cat. No.: B1332457

Despite a comprehensive search of scientific literature and chemical databases, there is
currently no publicly available information on the biological activities of 3-(3-
Methylphenoxy)propanoic acid. This technical overview addresses the absence of data for
this specific chemical compound and provides context based on structurally similar molecules.

Researchers, scientists, and drug development professionals should be aware that
foundational research into the pharmacological and biological effects of 3-(3-
Methylphenoxy)propanoic acid appears to be absent from peer-reviewed publications. Major
chemical and biological databases provide basic physicochemical properties but do not contain
any studies detailing its interaction with biological systems.

~hemical Ident

Property Value Source

Molecular Formula C10H1203 PubChem[1]

Molecular Weight 180.20 g/mol PubChem[1]

CAS Number 25173-36-8 PubChem[1]
3-(3-methylphenoxy)propanoic

IUPAC Name ('d yP y)prop PubChem|[1]
aci
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Potential Areas of Interest Based on Structural
Analogs

While no direct data exists for 3-(3-Methylphenoxy)propanoic acid, the structurally related
compound Mecoprop, or (x)-2-(4-chloro-2-methylphenoxy)propanoic acid, is a widely used
herbicide.[2][3] Mecoprop functions by mimicking the plant growth hormone auxin, leading to
uncontrolled growth and eventual death of broadleaf weeds.[2] The structural similarity
between 3-(3-Methylphenoxy)propanoic acid and Mecoprop suggests that it may have been
synthesized or investigated for similar herbicidal or plant growth-regulating properties.
However, without experimental data, this remains speculative.

Conclusion

The absence of published research on 3-(3-Methylphenoxy)propanoic acid prevents a
detailed analysis of its potential biological activities. No quantitative data, experimental
protocols, or established signaling pathways associated with this compound could be identified.
Therefore, it is not possible to provide the requested in-depth technical guide, including data
tables and diagrams. Further research would be required to elucidate any potential
pharmacological or biological effects of this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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